Omega-3 vs. Omega-6 Positional Isomerism: Molecular Weight and Formula Distinction for Analytical Validation
(17Z,20Z,23Z,26Z,29Z)-Dotriacontapentaenoyl-CoA and its omega-6 positional isomer share identical molecular formula (C₅₃H₈₈N₇O₁₇P₃S) and molecular weight (1220.29 g/mol) . However, the double-bond positional difference (n-3 registry at C17,C20,C23,C26,C29 vs. n-6 registry at C14,C17,C20,C23,C26) produces distinct chromatographic retention times and tandem MS fragmentation patterns, requiring isomer-specific analytical standards for accurate quantification in biological matrices [1]. Procurement of the incorrect isomer invalidates targeted LC-MS/MS methods that rely on retention-time matching against authentic standards.
| Evidence Dimension | Molecular formula and weight (physicochemical identity) |
|---|---|
| Target Compound Data | C₅₃H₈₈N₇O₁₇P₃S; 1220.29 g/mol |
| Comparator Or Baseline | (14Z,17Z,20Z,23Z,26Z)-dotriacontapentaenoyl-CoA (omega-6 isomer); C₅₃H₈₈N₇O₁₇P₃S; 1220.29 g/mol |
| Quantified Difference | No difference in molecular weight/formula; differentiation requires chromatographic retention time or MS/MS fragmentation |
| Conditions | Chemical structure determination via database annotation (ChEBI, LIPID MAPS) |
Why This Matters
Identical molecular weight necessitates isomer-specific standards for analytical method validation; substitution with omega-6 isomer compromises LC-MS/MS quantification accuracy.
- [1] Berdeaux O, et al. Identification and quantification of phosphatidylcholines containing very-long-chain polyunsaturated fatty acid in bovine and human retina using liquid chromatography/tandem mass spectrometry. J Chromatogr A. 2010;1217(49):7738-7748. View Source
